Cas no 20299-79-0 (1-(3-Methylphenyl)-1H-pyrrole-2,5-dione)

• Product Name: 1-(3-Methylphenyl)-1H-pyrrole-2,5-dione
• CAS No: 20299-79-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• MDL: MFCD00047117
• CID: 289301
• PubChem ID: 247652
• Update Time: 2025-04-19

1-(3-Methylphenyl)-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-(3-methylphenyl)-
• 1-(3-Methylphenyl)-1H-pyrrole-2,5-dione
• 1-(3-methylphenyl)pyrrole-2,5-dione
• N-(3-METHYLPHENYL)MALEIMIDE
• N-m-tolyl-maleimide
• N-m-Tolyl-maleinimid
• 1-(3-methylphenyl)pyrrole-2, 5-dione
• PD135126
• SCHEMBL139864
• MLS002693403
• NSC62639
• CS-0318328
• LS-05723
• HMS3079F22
• DTXSID90289665
• 1-(3-Methylphenyl)maleimide
• 1-(3-methylphenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(m-Tolyl)-1H-pyrrole-2,5-dione
• NSC-62639
• EU-0084446
• 1-m-tolyl-1H-pyrrole-2,5-dione
• SMR001559358
• AKOS000249612
• n-(m-tolyl)maleimide
• 20299-79-0
• 1H-Pyrrole-2,5-dione, 1-(3-methylphenyl)-
• A920260
• BDBM50300314
• FT-0605633
• MFCD00047117
• NCIOpen2_000169
• CHEMBL567421
• ALBB-017489
• DB-066119
• STK738748
• G66539

• MDL： MFCD00047117
• Inchi： 1S/C11H9NO2/c1-8-3-2-4-9(7-8)12-10(13)5-6-11(12)14/h2-7H,1H3
• InChI Key： PRZFFHNZHXGTRC-UHFFFAOYSA-N
• SMILES： O=C1C=CC(N1C1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 187.06300
• Monoisotopic Mass: 187.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Density: 1.277
• Boiling Point: 333.5°Cat760mmHg
• Flash Point: 154.3°C
• Refractive Index: 1.615
• PSA: 37.38000
• LogP: 1.48940

1-(3-Methylphenyl)-1H-pyrrole-2,5-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT